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Compound of Interest

Compound Name: Tyrosylleucine TFA

Cat. No.: B10828114 Get Quote

These application notes provide detailed guidelines and protocols for the preparation and

administration of Tyrosylleucine TFA (Tyr-Leu TFA) for in vivo animal studies. This document

is intended for researchers, scientists, and drug development professionals.

Introduction
Tyrosylleucine (Tyr-Leu) is a dipeptide composed of the amino acids Tyrosine and Leucine.[1] It

is often supplied as a trifluoroacetate (TFA) salt, which results from the purification process

during peptide synthesis.[2] Research has shown that Tyrosylleucine is orally active and

exhibits potent antidepressant-like and anxiolytic-like activities in animal models.[3][4][5] Its

mechanism of action is reported to involve the activation of serotonin 5-HT1A, dopamine D1,

and GABA-A receptors, and it has been shown to increase the expression of c-Fos, a marker of

neuronal activity, in the hippocampus.

Proper handling, formulation, and administration of Tyrosylleucine TFA are critical for

obtaining reliable and reproducible results in in vivo studies. It is also important to consider the

potential biological effects of the TFA counter-ion, which can occasionally influence

experimental outcomes.
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Property Value

Synonyms Tyr-Leu TFA, L-Tyrosyl-L-leucine TFA

CAS Number 66852-01-5

Molecular Formula C₁₇H₂₃F₃N₂O₆

Molecular Weight 408.37 g/mol

Appearance Lyophilized (freeze-dried) powder

To ensure the integrity and bioactivity of Tyrosylleucine TFA, proper storage is essential.

Lyophilized Powder: Store at -20°C or -80°C, protected from moisture.

Stock Solutions: Once reconstituted, aliquot the solution to avoid repeated freeze-thaw

cycles. Store stock solutions as follows:

-80°C for up to 6 months.

-20°C for up to 1 month.

Formulation and Preparation of Dosing Solutions
Tyrosylleucine TFA is typically a lyophilized powder that must be reconstituted in a suitable

vehicle before administration. The choice of vehicle depends on the administration route and

the required concentration.

Several vehicle formulations can be used to achieve a clear solution of Tyrosylleucine TFA at

concentrations of at least 2.5 mg/mL.
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Protocol Vehicle Composition Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL

Prepare Stock Solution: First, prepare a concentrated stock solution in 100% DMSO. For

example, to make a 25 mg/mL stock, dissolve 25 mg of Tyrosylleucine TFA in 1 mL of

DMSO. Use of an ultrasonic bath may aid dissolution.

Prepare Vehicle: In a separate sterile tube, prepare the rest of the vehicle by mixing the

components in the correct proportions. For a final volume of 1 mL, you would mix 400 µL of

PEG300, 50 µL of Tween-80, and 450 µL of saline.

Combine: To prepare the final dosing solution, add the DMSO stock solution to the other

vehicle components. For example, to make a 2.5 mg/mL final solution, add 100 µL of the 25

mg/mL DMSO stock to 900 µL of the PEG300/Tween-80/Saline mixture.

Mix Thoroughly: Vortex or mix the solution gently until it is clear and homogenous. If

precipitation occurs, gentle warming (to 37°C) and sonication can be used to aid dissolution.

Final Check: Before administration, visually inspect the solution for any precipitation or

particulate matter.

Note on TFA Counter-ion: Trifluoroacetic acid is a residual component from peptide synthesis.

While generally inert at typical doses, it can have biological effects. It is crucial to include a

vehicle-only control group in your experiments to account for any effects from the solvent

mixture and the TFA salt.

In Vivo Administration Protocols
The following protocols are generalized for use in rodent models (mice and rats). All

procedures should be performed in accordance with institutional animal care and use

committee (IACUC) guidelines.
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Study Type Route Species Dosage Range

Anxiolytic-like Activity Intraperitoneal (i.p.) Mouse 0.1 - 1 mg/kg

Antidepressant-like

Activity
Intraperitoneal (i.p.) Mouse 1 - 30 mg/kg

Antidepressant-like

Activity
Oral (p.o.) Mouse 30 - 100 mg/kg

Antidepressant-like

Activity

Intracerebroventricular

(i.c.v.)
Mouse 0.3 - 1.0 nmol/mouse

IP injections provide systemic delivery with slower absorption than intravenous (IV)

administration.

Materials:

Sterile dosing solution of Tyrosylleucine TFA

Sterile syringes (1 mL) and needles (25-27 G)

70% ethanol wipes

Procedure:

Animal Restraint: Manually restrain the mouse or rat, ensuring the abdomen is exposed.

Tilt the animal slightly with its head pointing downwards.

Injection Site: Identify the injection site in the lower right or left abdominal quadrant. Avoid

the midline to prevent puncturing the bladder or cecum.

Injection: Wipe the site with 70% ethanol. Insert the needle at a 30-45 degree angle into

the peritoneal cavity.

Aspirate: Gently pull back the plunger to ensure no blood (vessel) or urine (bladder) is

drawn.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b10828114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Administer: Inject the solution slowly and smoothly. The maximum recommended injection

volume for mice is 10 mL/kg.

Post-Injection: Withdraw the needle and return the animal to its cage. Monitor for any

adverse reactions.

SC injections are used for sustained release and can provide local or systemic delivery.

Materials:

Sterile dosing solution of Tyrosylleucine TFA

Sterile syringes (0.5-1 mL) and needles (25-27 G)

70% ethanol wipes

Procedure:

Animal Restraint: Gently grasp the loose skin over the scruff of the neck to form a "tent".

Injection Site: Wipe the base of the tented skin with 70% ethanol.

Injection: Insert the needle, bevel up, at the base of the tented skin, parallel to the animal's

back.

Aspirate: Gently pull back the plunger to check for blood. If blood appears, withdraw and

re-insert the needle.

Administer: Inject the solution. A small bleb will form under the skin. The maximum

recommended volume is 10 mL/kg.

Post-Injection: Withdraw the needle and gently massage the area to help disperse the

solution. Return the animal to its cage and monitor.

This route is used for direct administration to the gastrointestinal tract and is relevant as

Tyrosylleucine has been shown to be orally active. This procedure requires proper training to

avoid injury.
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Materials:

Sterile dosing solution of Tyrosylleucine TFA

Sterile, flexible, or rigid gavage needle (appropriate size for the animal)

Syringe

Procedure:

Animal Restraint: Firmly restrain the animal to prevent movement of the head and body.

Measure Tube: Measure the gavage needle from the tip of the animal's nose to the last rib

to estimate the correct insertion depth.

Insertion: Gently insert the gavage needle into the mouth, allowing the animal to swallow

the tip. Advance the needle along one side of the mouth towards the esophagus. Do not

force the tube.

Administer: Once the needle is in place, deliver the solution slowly.

Post-Administration: Gently remove the gavage needle and return the animal to its cage.

Monitor for any signs of respiratory distress, which could indicate improper administration

into the trachea.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow and the hypothesized signaling

pathway for Tyrosylleucine.
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Caption: General experimental workflow for in vivo studies with Tyrosylleucine TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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